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Compound of Interest

Compound Name: Urea oxalate

Cat. No.: B145975

Characterization of Urea Oxalate: A Thermal
Analysis Approach
Application Note

This document provides a comprehensive overview of the thermal analysis techniques,
specifically Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), for
the characterization of urea oxalate. Urea oxalate, a co-crystal formed from urea and oxalic
acid, is of interest in pharmaceutical and materials science for its potential to modify the
physicochemical properties of its constituent components. Thermal analysis provides crucial
information regarding its thermal stability, decomposition pathway, and energetic properties.

Introduction to Thermal Analysis Techniques

Thermogravimetric Analysis (TGA) is a technique that measures the change in mass of a
sample as a function of temperature or time in a controlled atmosphere. It is primarily used to
determine the thermal stability and composition of materials. Differential Scanning Calorimetry
(DSC) measures the heat flow into or out of a sample as it is heated, cooled, or held at a
constant temperature. DSC is used to determine transition temperatures, such as melting and
crystallization, and to quantify the enthalpy of these transitions.

Thermal Behavior of Urea Oxalate
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The thermal analysis of a 1:1 urea-oxalic acid co-crystal reveals distinct thermal events. The
co-crystal is thermally stable up to approximately 180°C.[1] DSC analysis shows a sharp
endothermic peak between 173-177°C, with a maximum at 174.5°C, which is attributed to the
melting of the co-crystal, immediately followed by its decomposition.[2] The enthalpy of this
transition has been determined to be 22 kJ/mol.[2]

The decomposition of urea oxalate is a multi-step process. Initially, it is believed to dissociate
into its constituent molecules, urea and oxalic acid. These components then undergo further
decomposition. Urea typically melts around 134-136°C and begins to decompose at
approximately 175°C.[2][3] Oxalic acid shows a broad endotherm between 51-102°C due to the
loss of any associated water, followed by melting at a higher temperature. The primary
decomposition products of urea oxalate are ammonia, carbon dioxide, and water. The
formation of an intermediate, oxamide, has also been suggested to occur between 150°C and
200°C.

Experimental Protocols
Thermogravimetric Analysis (TGA) Protocol

This protocol outlines the general procedure for the thermogravimetric analysis of urea
oxalate.

Instrumentation: A calibrated thermogravimetric analyzer.

Crucibles: Alumina or platinum crucibles are recommended.

Sample Preparation:

e Ensure the urea oxalate sample is finely ground and homogeneous.

o Accurately weigh approximately 2-5 mg of the sample into a tared TGA crucible.
Experimental Parameters:

o Temperature Range: 30°C to 450°C.

e Heating Rate: A heating rate of 5-10°C/min is recommended to ensure good resolution of
thermal events.
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e Atmosphere: A continuous flow of an inert gas, such as nitrogen or argon, at a flow rate of
20-50 mL/min is crucial to prevent oxidative decomposition.

Procedure:

Place the crucible containing the sample onto the TGA balance.

o Purge the furnace with the inert gas for at least 15 minutes before starting the experiment to
ensure an inert atmosphere.

« Initiate the heating program according to the specified parameters.
e Record the mass loss as a function of temperature.

» Analyze the resulting TGA curve to determine the onset temperature of decomposition and
the percentage weight loss for each decomposition step.

Differential Scanning Calorimetry (DSC) Protocol

This protocol provides a general method for the DSC analysis of urea oxalate.
Instrumentation: A calibrated differential scanning calorimeter.

Pans: Aluminum pans with pierced hermetic lids are suitable for this analysis.
Sample Preparation:

o Accurately weigh 2-5 mg of the finely ground urea oxalate sample into a tared aluminum
DSC pan.

o Seal the pan with a lid. It is advisable to pierce the lid to allow for the escape of any evolved
gases during decomposition.

Experimental Parameters:
o Temperature Range: 20°C to 240°C.

e Heating Rate: A heating rate of 2-10°C/min is recommended.
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o Atmosphere: A continuous flow of an inert gas, such as nitrogen, at a flow rate of 50 mL/min.

[3]
Procedure:
o Place the sealed sample pan and an empty reference pan into the DSC cell.
o Equilibrate the system at the starting temperature.
« Initiate the heating program as per the defined parameters.
e Record the heat flow as a function of temperature.

e Analyze the resulting DSC thermogram to determine the onset temperature, peak
temperature, and enthalpy of any thermal events, such as melting and decomposition.

Data Presentation

The following tables summarize the quantitative data obtained from the thermal analysis of
urea, oxalic acid, and their 1:1 co-crystal, urea oxalate.

Table 1: DSC Data for Urea, Oxalic Acid, and Urea Oxalate

Onset Peak Enthalpy
Thermal
Sample - Temperatur  Temperatur  (AH) Reference
ven
e (°C) e (°C) (kd/imol)
Urea Melting ~135 136.36 13.8 [2]
) ] Water
Oxalic Acid ) 51 - 59.94 [2]
Evaporation
Melting - 195.38 - [2]
Melting/Deco
Urea Oxalate N 173 174.5 22 [2]
mposition

Table 2: TGA Data for Urea Oxalate (Theoretical)
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Note: Experimental TGA data with precise weight loss percentages for urea oxalate is not
readily available in the cited literature. The following is a theoretical breakdown based on a
plausible decomposition pathway.

Decomposition Temperature Range Proposed Lost Theoretical Weight
Step (°C) Species Loss (%)
1 175 - 250 NHs + CO2 ~49.3

Further decomposition ]
2 250 - 400 ] ] Varies
of intermediates

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the characterization of urea oxalate
using TGA and DSC.
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Experimental Workflow for Thermal Analysis of Urea Oxalate

Sample Preparation

Start: Urea Oxalate Synthesis

:

Grind Sample to Fine Powder

N

Weigh 2-5 mg for TGA Weigh 2-5 mg for DSC
TGA Analysis DSC Analysis
Setup TGA: Setup DSC:
- Temp: 30-450°C - Temp: 20-240°C
- Rate: 10°C/min - Rate: 10°C/min
- Gas: N2 (50 mL/min) - Gas: N2 (50 mL/min)
Run TGA Run DSC
Obtain TGA Curve Obtain DSC Thermogram
(Weight Loss vs. Temp) (Heat Flow vs. Temp)
Analyze: Analyze:
- Onset of Decomposition - Melting Point
- % Weight Loss - Enthalpy (AH)

Data\Interpredtion

Combine TGA & DSC Data

:

Characterize Thermal Properties:
- Stability
- Decomposition Profile
- Energetics

Click to download full resolution via product page

Workflow for TGA/DSC Analysis of Urea Oxalate
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Proposed Thermal Decomposition Pathway

This diagram illustrates a proposed pathway for the thermal decomposition of urea oxalate
based on available data.

Proposed Thermal Decomposition Pathway of Urea Oxalate
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Urea Oxalate Decomposition Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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